Cas no 131801-45-1 (1-Chloroethyl oxan-4-yl carbonate)

• Product Name: 1-Chloroethyl oxan-4-yl carbonate
• CAS No: 131801-45-1
• MF: C₈H₁₃ClO₄
• MW: 208.639422178268
• CID: 2770324
• PubChem ID: 14795647
• Update Time: 2025-04-21

1-Chloroethyl oxan-4-yl carbonate Chemical and Physical Properties

Names and Identifiers

• 1-Chloroethyl oxan-4-yl carbonate
• SCHEMBL6580932
• DTXSID00564152
• 131801-45-1

• Inchi： 1S/C8H13ClO4/c1-6(9)12-8(10)13-7-2-4-11-5-3-7/h6-7H,2-5H2,1H3
• InChI Key： LBVUVJVPCNEFMC-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OC1CCOCC1

Computed Properties

• Exact Mass: 208.0502366Da
• Monoisotopic Mass: 208.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų